Cas no 2548983-96-4 (1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one)

• Product Name: 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one
• CAS No: 2548983-96-4
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 5327808
• Update Time: 2025-07-25

1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-[3-(trifluoromethyl)phenoxy]-2(1H)-pyrazinone
• 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one

• Inchi： 1S/C12H9F3N2O2/c1-17-6-5-16-10(11(17)18)19-9-4-2-3-8(7-9)12(13,14)15/h2-7H,1H3
• InChI Key： CPACKGGOTNYBMC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CN=C1OC1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 312.7±52.0 °C(Predicted)
• pka: 0.35±0.50(Predicted)

Additional information on 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one

Comprehensive Overview of 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one (CAS No. 2548983-96-4)

The compound 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one (CAS No. 2548983-96-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazinone core substituted with a trifluoromethylphenoxy group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given the increasing demand for fluorinated pharmaceuticals and agrochemical intermediates.

In recent years, the scientific community has focused on fluorine-containing compounds due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one aligns with this trend, as it can improve lipophilicity and resistance to enzymatic degradation. This property is critical in the development of next-generation therapeutics and crop protection agents, addressing challenges such as drug resistance and environmental sustainability.

The synthesis of 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one involves multi-step organic reactions, often starting from commercially available pyrazine derivatives. Key steps include N-methylation and O-arylation, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further applications. These methodologies are frequently searched by chemists and researchers looking for efficient synthetic routes and analytical validation protocols.

One of the most searched questions related to this compound is its potential role in drug discovery. Preliminary studies suggest that 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one could serve as a scaffold for designing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. These targets are pivotal in treating diseases such as cancer, inflammation, and neurological disorders. Additionally, its agrochemical potential is being explored, particularly in developing herbicides and pesticides with improved efficacy and reduced environmental impact.

From a commercial perspective, the demand for high-purity specialty chemicals like 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one is rising, driven by the growth of contract research organizations (CROs) and custom synthesis services. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. SEO-optimized searches often include terms like buy CAS 2548983-96-4, custom synthesis of pyrazinone derivatives, and fluorinated heterocycles suppliers, reflecting the market's interest.

Environmental and regulatory considerations are also critical when working with 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to ensure safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound. These precautions align with the broader industry shift toward green chemistry and sustainable synthesis.

In conclusion, 1-methyl-3-3-(trifluoromethyl)phenoxy-1,2-dihydropyrazin-2-one (CAS No. 2548983-96-4) represents a versatile and valuable compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.